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For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Nitrobenzaldoxime is an organic chemical compound that belongs to the family of oximes.

The presence of a nitro group on the benzaldehyde scaffold makes it a subject of interest in

various chemical syntheses. This technical guide provides a comprehensive overview of its

chemical properties, synthesis, and potential areas of application, with a focus on data relevant

to research and development. While 3-Nitrobenzaldoxime itself is primarily recognized as a

chemical intermediate, the broader class of nitro-containing compounds exhibits a wide range

of biological activities, suggesting potential avenues for future investigation. Its precursor, 3-

nitrobenzaldehyde, is a known intermediate in the synthesis of certain pharmaceuticals,

including dihydropyridine calcium channel blockers.[1] This document aims to serve as a

foundational resource for professionals working with this compound.

Chemical and Physical Properties
The fundamental properties of 3-Nitrobenzaldoxime are summarized in the tables below. It is

important to note the existence of geometric isomers ((E) and (Z)) due to the carbon-nitrogen

double bond in the oxime group, which can influence the compound's physical properties such

as melting point.

Table 1: Chemical Identifiers for 3-Nitrobenzaldoxime
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Identifier Value

CAS Number 3431-62-7[2][3][4]

3717-29-1 ((E)-isomer)

3717-30-4 ((Z)-isomer)

20747-39-1[2]

Molecular Formula C₇H₆N₂O₃

Molecular Weight 166.13 g/mol

IUPAC Name
(NE)-N-[(3-

nitrophenyl)methylidene]hydroxylamine

Table 2: Physical Properties of 3-Nitrobenzaldoxime

Property Value

Melting Point 123-125 °C

121 °C ((E)-isomer)

Boiling Point 295.2 °C at 760 mmHg (Predicted)

Density 1.33 g/cm³ (Predicted)

pKa 10.27 (Predicted)

Table 3: Synonyms for 3-Nitrobenzaldoxime

m-Nitrobenzaldoxime 3-Nitrobenzaldehyde oxime

m-Nitrobenzaldehyde, oxime Benzaldehyde, 3-nitro-, oxime

NSC34
(NZ)-N-[(3-

nitrophenyl)methylidene]hydroxylamine

Experimental Protocols
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Synthesis of 3-Nitrobenzaldoxime
The synthesis of 3-Nitrobenzaldoxime is typically achieved through the condensation reaction

of 3-nitrobenzaldehyde with hydroxylamine. A general and adaptable experimental protocol,

based on the synthesis of the related compound o-nitrobenzaldoxime, is provided below.

Materials:

3-Nitrobenzaldehyde

Hydroxylamine hydrochloride (NH₂OH·HCl)

Methanol

Water

Stirring apparatus

Reaction flask

Dropping funnel

Filtration apparatus

Procedure:

Dissolve 3-nitrobenzaldehyde in methanol in a reaction flask equipped with a stirrer.

Prepare an aqueous solution of hydroxylamine hydrochloride.

While maintaining the temperature of the 3-nitrobenzaldehyde solution at approximately

30°C, add the hydroxylamine hydrochloride solution dropwise over a period of 30 minutes

with continuous stirring.

After the addition is complete, continue to stir the reaction mixture at the same temperature

for an additional 2 hours.

Upon completion of the reaction, dilute the mixture with water to precipitate the product.
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Collect the crystalline 3-Nitrobenzaldoxime by filtration.

Wash the collected crystals with water to remove any remaining impurities.

Dry the purified product.

The expected yield for this type of reaction is generally high, often exceeding 90%.

Logical Workflow for Synthesis
The following diagram illustrates the logical workflow for the synthesis of 3-Nitrobenzaldoxime
from its precursors.

Workflow for the Synthesis of 3-Nitrobenzaldoxime
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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